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Compound of Interest

Compound Name: 1,2-Dimyristin, (R)-

Cat. No.: B086734

Introduction

(R)-1,2-Dimyristin is a synthetic diacylglycerol (DAG) that serves as a crucial tool for studying
lipid signaling pathways. As a structural analog of the endogenous second messenger sn-1,2-
diacylglycerol, it is a key substrate for several important enzymes, most notably Protein Kinase
C (PKC) and Diacylglycerol Kinase (DGK). The activation of these enzymes by DAGs triggers a
cascade of downstream cellular events, including cell proliferation, differentiation, and
apoptosis. The use of specific, high-purity DAGs like (R)-1,2-Dimyristin allows researchers to
dissect these complex signaling pathways with precision, screen for potential therapeutic
inhibitors or activators, and quantify enzyme activity in various biological samples.

Core Applications:

» Protein Kinase C (PKC) Activation: (R)-1,2-Dimyristin, in conjunction with phosphatidylserine
(PS), is used to activate PKC isoforms. This is fundamental for in vitro kinase assays
designed to screen for PKC inhibitors or to study the enzyme's substrate specificity.

» Diacylglycerol Kinase (DGK) Substrate: It serves as a direct substrate for DGK, which
phosphorylates it to produce phosphatidic acid (PA).[1] Assays using (R)-1,2-Dimyristin are
essential for investigating DGK activity, which plays a role in attenuating PKC signaling and
initiating PA-mediated pathways.[1][2]

« Signal Transduction Research: As a stable and specific signaling lipid, it is used to
investigate the intricate G-protein coupled receptor (GPCR) pathway that leads to the
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production of DAG and inositol trisphosphate (IP3).[3][4]

Signaling Pathways Involving Diacylglycerol

(R)-1,2-Dimyristin mimics the action of endogenously produced diacylglycerol. A primary
pathway for DAG generation begins with the activation of a Gg-protein coupled receptor
(GPCR). The activated Gaq subunit stimulates phospholipase C (PLC), which then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: IP3 and DAG.[3]
While IP3 diffuses into the cytoplasm to trigger calcium release from the endoplasmic
reticulum, DAG remains in the plasma membrane to activate PKC.[3][4]
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Caption: The Gg-protein coupled receptor signaling pathway leading to PKC activation.

Enzymatic Reaction Data
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Quantitative data for enzymatic reactions involving diacylglycerol substrates are crucial for
designing experiments. While specific kinetic parameters for (R)-1,2-Dimyristin may need to be
determined empirically for a given enzyme and assay condition, data from structurally similar
substrates like 1,2-Dilauroyl-sn-glycerol (DLG) provide a valuable reference.

Table 1: Reference Substrate Concentrations for Diacylglycerol Kinase (DGK) Assays

Parameter Value Enzyme Isoform Notes

. Used for activity-
1,2-Dilauroyl-sn-

Substrate DGKK based kinase
glycerol (DLG)
assays.[5]

A high concentration

Concentration 500 uM DGKK used to approach
Vmax.[5]
_ _ Required for the
Phosphatidylserine - .
Co-factor DGKK activity of certain DGK
(PS) :
isoforms.[5]
) Used as a lipid
Concentration 0.1 mg/mL DGKK ]
activator.[5]
The phosphate donor
Co-substrate ATP DGKK for the kinase

reaction.[5]

| Concentration | 200 uM | DGKK | Determined based on the apparent ATP Km value.[5] |

Table 2: Reference Lipid Activator Composition for Protein Kinase C (PKC) Assays

Component Concentration Role Reference
Phosphatidylserine Co-factor for PKC
0.5 mg/mL L [6]
(PS) activation
Diacylglycerol (DAG) 0.05 mg/mL Activator of PKC [6]
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| Note: | (R)-1,2-Dimyristin can be substituted for the generic diacylglycerol in this preparation. |

Experimental Protocols & Workflows

A generalized workflow for an in vitro enzyme assay using (R)-1,2-Dimyristin involves preparing
the lipid substrate, setting up the reaction with the enzyme and co-substrates, incubating,
stopping the reaction, and detecting the product.

1. Prepare Lipid Substrate
((R)-1,2-Dimyristin & PS Solution)

2. Prepare Reaction Mix
(Buffer, Enzyme, Co-factors)
3. Initiate Reaction
(Add ATP)

4. Incubate
(e.g., 30°C for 10-30 min)

5. Stop Reaction
(e.g., Add EDTA)
6. Detect Product
(e.g., ADP-Glo™, FP, Radioactivity)

7. Analyze Data
(Calculate Activity/Inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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